Cas no 2228268-99-1 (methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate)

• Product Name: methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate
• CAS No: 2228268-99-1
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• CID: 5928365
• PubChem ID: 165626297
• Update Time: 2025-05-24

methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate
• EN300-1779205
• 2228268-99-1

• Inchi： 1S/C11H13FO4/c1-15-11(14)10(13)5-6-16-9-4-2-3-8(12)7-9/h2-4,7,10,13H,5-6H2,1H3
• InChI Key： KVOCVPPUGMDPIO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC(C(=O)OC)O

Computed Properties

• Exact Mass: 228.07978705g/mol
• Monoisotopic Mass: 228.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate

Research Brief on Methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate (CAS: 2228268-99-1) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate (CAS: 2228268-99-1) is a fluorinated phenoxy derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis and its unique biochemical properties. This compound, characterized by its hydroxybutanoate ester moiety and fluorophenoxy group, has been investigated for its role in modulating enzyme activity, serving as a precursor for bioactive molecules, and contributing to the development of novel therapeutic agents. Recent studies highlight its significance in medicinal chemistry, particularly in the design of enzyme inhibitors and prodrugs.

Recent research has focused on the synthetic pathways and optimization of methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient enantioselective synthesis route using asymmetric hydrogenation, achieving high yields (up to 92%) and enantiomeric excess (>99%). This advancement addresses previous challenges in stereocontrol, making the compound more accessible for pharmacological applications. Additionally, the fluorophenoxy group's electron-withdrawing properties have been shown to enhance the stability of derived metabolites, a critical factor in prodrug design.

In pharmacological evaluations, methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate has demonstrated promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors. Preclinical trials reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit subtype-selective binding to GABA_A receptors, with potential applications in treating neurological disorders such as anxiety and epilepsy. The presence of the 3-fluorophenoxy moiety was found to significantly influence binding affinity, suggesting structure-activity relationships worthy of further exploration.

Beyond neuroscience applications, this compound has also been investigated for its role in anti-inflammatory drug development. A 2024 study in ACS Chemical Biology demonstrated that methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate derivatives inhibit cyclooxygenase-2 (COX-2) with IC₅₀ values comparable to celecoxib, a benchmark COX-2 inhibitor. Molecular docking simulations indicated that the fluorophenoxy group interacts with hydrophobic pockets in the COX-2 active site, providing insights for rational drug design.

From a metabolic perspective, recent pharmacokinetic studies have examined the esterase-mediated hydrolysis of methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate in vivo. Research published in Drug Metabolism and Disposition (2023) identified liver carboxylesterases as primary metabolizing enzymes, with the fluorinated aromatic ring slowing hydrolysis rates compared to non-fluorinated analogs. This property may be leveraged to tune drug release profiles in prodrug strategies.

In conclusion, methyl 4-(3-fluorophenoxy)-2-hydroxybutanoate (2228268-99-1) represents a multifaceted compound with growing importance in pharmaceutical research. Its synthetic accessibility, diverse biological activities, and modifiable structure position it as a valuable scaffold for developing targeted therapies. Future research directions may explore its applications in additional therapeutic areas, such as oncology or infectious diseases, while further optimizing its pharmacokinetic properties for clinical translation.